Cas no 1090550-96-1 (5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide)
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS006037423
- Z332618014
- 1090550-96-1
- 5-chloro-N-methoxy-N-methyl-2-methylsulfanylpyrimidine-4-carboxamide
- 5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
- EN300-9231010
- 4-Pyrimidinecarboxamide, 5-chloro-N-methoxy-N-methyl-2-(methylthio)-
-
- MDL: MFCD11822271
- Inchi: 1S/C8H10ClN3O2S/c1-12(14-2)7(13)6-5(9)4-10-8(11-6)15-3/h4H,1-3H3
- InChI Key: VRMKBTHESGRRGF-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(N=C1C(N(C)OC)=O)SC
Computed Properties
- Exact Mass: 247.0182254g/mol
- Monoisotopic Mass: 247.0182254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 436.9±30.0 °C(Predicted)
- pka: -2.96±0.29(Predicted)
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9231010-0.1g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 95.0% | 0.1g |
$553.0 | 2025-02-21 | |
| Enamine | EN300-9231010-0.25g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 95.0% | 0.25g |
$579.0 | 2025-02-21 | |
| Enamine | EN300-9231010-0.5g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 95.0% | 0.5g |
$603.0 | 2025-02-21 | |
| Enamine | EN300-9231010-1g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 90% | 1g |
$628.0 | 2023-09-01 | |
| Enamine | EN300-9231010-2.5g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 95.0% | 2.5g |
$1230.0 | 2025-02-21 | |
| Enamine | EN300-9231010-5g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 90% | 5g |
$1821.0 | 2023-09-01 | |
| Enamine | EN300-9231010-10g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 90% | 10g |
$2701.0 | 2023-09-01 | |
| Enamine | EN300-9231010-0.05g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 95.0% | 0.05g |
$528.0 | 2025-02-21 | |
| Enamine | EN300-9231010-1.0g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 95.0% | 1.0g |
$628.0 | 2025-02-21 | |
| Enamine | EN300-9231010-5.0g |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide |
1090550-96-1 | 95.0% | 5.0g |
$1821.0 | 2025-02-21 |
5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
Recent Advances in the Study of 5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 1090550-96-1)
The compound 5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 1090550-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is recognized for its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its chemical properties, synthetic pathways, and biological activities, shedding light on its promising applications in drug discovery and development.
One of the key areas of research involving this compound is its role in the synthesis of targeted kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The structural features of 5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide, including its chloro and methylsulfanyl substituents, make it a valuable scaffold for designing potent and selective kinase inhibitors. Recent publications have highlighted its use in the development of inhibitors targeting specific kinases, such as EGFR and JAK family members, which are implicated in various malignancies.
In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential as a building block in medicinal chemistry. Researchers have utilized it in the synthesis of novel heterocyclic compounds with diverse pharmacological activities. For instance, recent studies have demonstrated its utility in the construction of pyrimidine-based analogs with antimicrobial and antiviral properties. These findings underscore the compound's versatility and its potential to contribute to the discovery of new therapeutic agents.
The synthetic routes to 5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide have also been a focus of recent research. Efficient and scalable synthesis methods are essential for its widespread application in drug discovery. Recent advancements in organic synthesis have led to improved protocols for its preparation, including optimized reaction conditions and greener methodologies. These developments not only enhance the accessibility of the compound but also align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.
Furthermore, the biological evaluation of derivatives derived from this compound has provided valuable insights into structure-activity relationships (SAR). By systematically modifying its functional groups, researchers have identified key structural features that influence its bioactivity. These SAR studies are instrumental in guiding the design of next-generation therapeutics with improved efficacy and reduced off-target effects. Recent reports have highlighted the successful application of this approach in the discovery of lead compounds for various disease targets.
In conclusion, 5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 1090550-96-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, medicinal chemistry, and drug discovery continue to expand, driven by recent advancements in synthetic methodologies and biological evaluations. As research in this area progresses, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.
1090550-96-1 (5-chloro-N-methoxy-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)